Cas no 183547-74-2 (Heptane,1,1,1,2,2,3,3,4,4-nonafluoro-7-iodo-)

Heptane,1,1,1,2,2,3,3,4,4-nonafluoro-7-iodo- structure
183547-74-2 structure
Product Name:Heptane,1,1,1,2,2,3,3,4,4-nonafluoro-7-iodo-
CAS No:183547-74-2
MF:C7H6F9I
MW:388.012646198273
CID:114128
PubChem ID:12016774
Update Time:2025-04-18

Heptane,1,1,1,2,2,3,3,4,4-nonafluoro-7-iodo- Chemical and Physical Properties

Names and Identifiers

    • Heptane,1,1,1,2,2,3,3,4,4-nonafluoro-7-iodo-
    • 1,1,1,2,2,3,3,4,4-nonafluoro-7-iodoheptane
    • 3-(Perfluorobutyl)Propyl Iodide
    • 1H,1H,2H,2H,3H,3H-Perfluoroheptyl iodide
    • 1-iodo-3-perfluorobutylpropane
    • 1-iodo-4,4,5,5,6,6,7,7,7-nonafluoroheptane
    • 3-perfluorobutylpropyl iodide
    • 4,4,5,5,6,6,7,7,7-Nonafluoroheptyl iodide
    • 4,4,5,5,6,6,7,7,7-perfluoroheptyl iodide
    • 1,1,1,2,2,3,3,4,4-Nonafluoro-7-iodoheptane, 3-(Perfluorobutyl)propyl iodide, 1H,1H,2H,2H,3H,3H-Perfluoroheptyl iodide
    • Heptane, 1,1,1,2,2,3,3,4,4-nonafluoro-7-iodo-
    • SCHEMBL1694398
    • DTXSID40475879
    • J-011755
    • 183547-74-2
    • NS00018831
    • AKOS037621902
    • 4,4,5,5,6,6,7,7,7-Nonafluoroheptyl iodide, >=97.0% (GC)
    • FN87129
    • 627-268-7
    • DTXCID40426689
    • 1,1,1,2,2,3,3,4,4-nonafluoro-7-iodo-heptane
    • Inchi: 1S/C7H6F9I/c8-4(9,2-1-3-17)5(10,11)6(12,13)7(14,15)16/h1-3H2
    • InChI Key: BPQUIZZKLVTZOY-UHFFFAOYSA-N
    • SMILES: ICCCC(C(C(C(F)(F)F)(F)F)(F)F)(F)F

Computed Properties

  • Exact Mass: 387.93700
  • Monoisotopic Mass: 387.93705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.828 g/mL at 25 °C
  • Boiling Point: 178.393°C at 760 mmHg
  • Flash Point: 77 °C
  • Refractive Index: n20/D 1.381
  • PSA: 0.00000
  • LogP: 4.66980
  • Solubility: Not determined

Heptane,1,1,1,2,2,3,3,4,4-nonafluoro-7-iodo- Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26
  • FLUKA BRAND F CODES:8-10
  • Hazardous Material Identification: Xi
  • Safety Term:S26
  • Risk Phrases:R36/37/38

Heptane,1,1,1,2,2,3,3,4,4-nonafluoro-7-iodo- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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1,1,1,2,2,3,3,4,4-Nonafluoro-7-iodoheptane
183547-74-2 95%+
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$126 2023-02-02
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